Cas no 80432-09-3 (1-butyl-3-methylimidazolium tetrachloroaluminate)

1-butyl-3-methylimidazolium tetrachloroaluminate Chemical and Physical Properties
Names and Identifiers
-
- 1-butyl-3-methylimidazolium tetrachloroaluminate
- 1-butyl-3-methylimidazol-3-ium,tetrachloroalumanuide
- tetrachloroalumanuide
- Basionics® AC 01
- 1-Butyl-3-methyl-1H-imidazol-3-ium tetrachloroalumanuide
- ZB1656
- 1-butyl-3-methylimidazol-3-ium;tetrachloroalumanuide
- AKOS005145792
- 1-Butyl-3-methylimidazolium chloride and Aluminum chloride (1:2)
- 80432-09-3
- 1-butyl-3-methyl-1H-imidazol-3-ium tetrachloroaluminate
- [bmim]alcl4
- SCHEMBL443313
- 1-Butyl-3-methylimidazolium tetrachloroaluminate, 95%
- DTXSID90586924
-
- MDL: MFCD06798193
- Inchi: InChI=1S/C8H15N2.Al.4ClH/c1-3-4-5-10-7-6-9(2)8-10;;;;;/h6-8H,3-5H2,1-2H3;;4*1H/q+1;+3;;;;/p-4
- InChI Key: PNOZWIUFLYBVHH-UHFFFAOYSA-J
- SMILES: CCCCN1C=C[N+](=C1)C.[Al-](Cl)(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 305.98000
- Monoisotopic Mass: 305.980473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 112
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 8.8Ų
Experimental Properties
- Color/Form: liquid
- Flash Point: Fahrenheit: 388.4 ° f
Celsius: 198 ° c - PSA: 8.81000
- LogP: 3.87070
- Solubility: Not determined
1-butyl-3-methylimidazolium tetrachloroaluminate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H314
- Warning Statement: P280-P305+P351+P338-P310
- Hazardous Material transportation number:UN 3265 8/PG 2
- WGK Germany:3
- Hazard Category Code: 14-34
- Safety Instruction: S26; S36/37/39; S43; S45
- FLUKA BRAND F CODES:3-10
-
Hazardous Material Identification:
- Risk Phrases:R14; R34
1-butyl-3-methylimidazolium tetrachloroaluminate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-224589-100 g |
1-Butyl-3-methylimidazolium tetrachloroaluminate, |
80432-09-3 | 100g |
¥1,203.00 | 2023-07-11 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945233-500g |
1-Butyl-3-methyl-1h-imidazol-3-ium tetrachloroaluminate |
80432-09-3 | 98% | 500g |
¥6036.00 | 2024-07-28 | |
Aaron | AR005BJE-25g |
1-Butyl-3-methylimidazolium tetrachloroaluminate |
80432-09-3 | 99% | 25g |
$49.00 | 2025-02-13 | |
Aaron | AR005BJE-100g |
1-Butyl-3-methylimidazolium tetrachloroaluminate |
80432-09-3 | 99% | 100g |
$111.00 | 2025-02-13 | |
1PlusChem | 1P005BB2-100g |
1-Butyl-3-methylimidazolium tetrachloroaluminate |
80432-09-3 | 95% | 100g |
$205.00 | 2024-04-21 | |
A2B Chem LLC | AC47134-100g |
1-Butyl-3-methylimidazolium tetrachloroaluminate |
80432-09-3 | 95% | 100g |
$225.00 | 2024-04-19 | |
SHENG KE LU SI SHENG WU JI SHU | sc-224589-100g |
1-Butyl-3-methylimidazolium tetrachloroaluminate, |
80432-09-3 | 100g |
¥1203.00 | 2023-09-05 | ||
Aaron | AR005BJE-5g |
1-Butyl-3-methylimidazolium tetrachloroaluminate |
80432-09-3 | 99% | 5g |
$10.00 | 2025-02-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945233-100g |
1-Butyl-3-methyl-1h-imidazol-3-ium tetrachloroaluminate |
80432-09-3 | 98% | 100g |
¥1957.00 | 2024-07-28 |
1-butyl-3-methylimidazolium tetrachloroaluminate Related Literature
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
-
Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
Additional information on 1-butyl-3-methylimidazolium tetrachloroaluminate
Introduction to 1-butyl-3-methylimidazolium tetrachloroaluminate (CAS No. 80432-09-3)
1-butyl-3-methylimidazolium tetrachloroaluminate, with the chemical formula [C8H12N2]Cl4Al, CAS No. 80432-09-3, is a novel ionic liquid (IL) that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique physicochemical properties and versatile applications. As a deep eutectic solvent (DES) derivative, it combines the advantages of ionic liquids with the efficiency of eutectic mixtures, making it an attractive candidate for various industrial and laboratory processes.
The compound is synthesized by the reaction between 1-butyl-3-methylimidazolium chloride and aluminum chloride, forming a stable complex that exhibits remarkable thermal stability and low volatility. These characteristics make it an excellent solvent for a wide range of organic transformations, including catalytic reactions, extraction processes, and polymer synthesis. The presence of both butyl and methyl groups in the imidazolium ring enhances its solvation capabilities, allowing it to dissolve a broad spectrum of polar and non-polar compounds.
In recent years, 1-butyl-3-methylimidazolium tetrachloroaluminate has been extensively studied for its potential in pharmaceutical applications. Its ability to act as a green solvent in drug synthesis and formulation has opened new avenues for developing more sustainable and efficient pharmaceutical processes. For instance, researchers have utilized this compound in the synthesis of active pharmaceutical ingredients (APIs) where traditional organic solvents may pose environmental or safety concerns. The high solubility of many pharmaceutical compounds in 1-butyl-3-methylimidazolium tetrachloroaluminate facilitates cleaner reaction conditions and improved yield.
The compound's unique properties also make it suitable for use in continuous flow chemistry, a modern approach that enhances reaction efficiency and scalability. By leveraging the high thermal conductivity and stability of 1-butyl-3-methylimidazolium tetrachloroaluminate, researchers can design continuous flow reactors that operate under mild conditions while maintaining high selectivity and conversion rates. This is particularly relevant in the pharmaceutical industry, where continuous manufacturing processes are increasingly preferred for their cost-effectiveness and reduced environmental impact.
Moreover, 1-butyl-3-methylimidazolium tetrachloroaluminate has been explored as a medium for electrochemical applications. Its ionic nature provides a conductive environment that is conducive to various electrochemical processes, such as organic synthesis, battery technology, and sensor development. The compound's high ionic conductivity and stability at elevated temperatures make it an ideal candidate for next-generation energy storage devices. Recent studies have demonstrated its potential in enhancing the performance of lithium-ion batteries by serving as an electrolyte additive, improving charge-discharge cycles and energy density.
In the realm of material science, 1-butyl-3-methylimidazolium tetrachloroaluminate has been utilized as a processing aid in the synthesis of advanced materials. Its ability to dissolve both organic polymers and inorganic precursors allows for the creation of hybrid materials with tailored properties. For example, researchers have employed this solvent in the preparation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are highly porous materials with applications in gas storage, separation technologies, and catalysis. The use of 1-butyl-3-methylimidazolium tetrachloroaluminate as a solvent enables precise control over the morphology and porosity of these materials, leading to enhanced performance.
The environmental benefits of using 1-butyl-3-methylimidazolium tetrachloroaluminate cannot be overstated. Unlike traditional volatile organic solvents (VOCs), this ionic liquid has a negligible vapor pressure, significantly reducing emissions during industrial processes. Additionally, its high recyclability minimizes waste generation, aligning with green chemistry principles. These attributes make it an environmentally friendly alternative for industries seeking sustainable solutions.
Recent advancements in computational chemistry have further illuminated the potential of 1-butyl-3-methylimidazolium tetrachloroaluminate by enabling detailed molecular simulations. These studies have provided insights into its interaction mechanisms with various substrates, helping to optimize its use in different applications. For instance, molecular dynamics simulations have revealed how the compound stabilizes reactive intermediates in catalytic cycles, thereby improving reaction efficiency.
The pharmaceutical industry has also benefited from the development of novel drug delivery systems incorporating 1-butyl-3-methylimidazolium tetrachloroaluminate. Its ability to form stable complexes with APIs allows for controlled release formulations, enhancing drug bioavailability and therapeutic efficacy. Researchers have explored its use in transdermal drug delivery systems where its high penetration capabilities facilitate efficient absorption through skin barriers.
In conclusion,1-butyl-3-methylimidazolium tetrachloroaluminate (CAS No. 80432-09-3) represents a cutting-edge material with multifaceted applications across various sectors. Its unique combination of thermal stability, low volatility, high solubility, and recyclability positions it as a superior alternative to conventional solvents in pharmaceutical synthesis、electrochemical systems、and material science。As research continues to uncover new uses for this compound,its importance is expected to grow,driving innovation and sustainability in multiple industries。
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